Tropolone
Tropolone
Tropolone is a cyclic ketone.
A seven-membered aromatic ring compound. It is structurally related to a number of naturally occurring antifungal compounds (ANTIFUNGAL AGENTS).
A seven-membered aromatic ring compound. It is structurally related to a number of naturally occurring antifungal compounds (ANTIFUNGAL AGENTS).
Brand Name:
Vulcanchem
CAS No.:
533-75-5
VCID:
VC0020159
InChI:
InChI=1S/C7H6O2/c8-6-4-2-1-3-5-7(6)9/h1-5H,(H,8,9)
SMILES:
C1=CC=C(C(=O)C=C1)O
Molecular Formula:
C7H6O2
Molecular Weight:
122.12 g/mol
Tropolone
CAS No.: 533-75-5
Reference Standards
VCID: VC0020159
Molecular Formula: C7H6O2
Molecular Weight: 122.12 g/mol
| CAS No. | 533-75-5 |
|---|---|
| Product Name | Tropolone |
| Molecular Formula | C7H6O2 |
| Molecular Weight | 122.12 g/mol |
| IUPAC Name | 2-hydroxycyclohepta-2,4,6-trien-1-one |
| Standard InChI | InChI=1S/C7H6O2/c8-6-4-2-1-3-5-7(6)9/h1-5H,(H,8,9) |
| Standard InChIKey | MDYOLVRUBBJPFM-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=O)C=C1)O |
| Canonical SMILES | C1=CC=C(C(=O)C=C1)O |
| Melting Point | 50.8 °C |
| Description | Tropolone is a cyclic ketone. A seven-membered aromatic ring compound. It is structurally related to a number of naturally occurring antifungal compounds (ANTIFUNGAL AGENTS). |
| Synonyms | Tropolone |
| Reference | Trust, T. J. /Antibacterial Activity of Tropolone./ Antimicrobial Agents and Chemotherapy 7.5 (1975): 500-06. www.ncbi.gov. American Society for Microbiology. Web. 28 Aug. 2012. |
| PubChem Compound | 10789 |
| Last Modified | Nov 11 2021 |
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